Cas no 548793-12-0 (5Bromo-3-phenoxypyrazin-2-amine)

• Product Name: 5Bromo-3-phenoxypyrazin-2-amine
• CAS No: 548793-12-0
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 1038512
• PubChem ID: 17956021
• Update Time: 2025-05-21

5Bromo-3-phenoxypyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5Bromo-3-phenoxypyrazin-2-amine
• 5-bromo-3-phenoxypyrazin-2-amine
• AGN-PC-01N802
• AK100601
• ANW-70091
• CTK8C3434
• KB-245144
• Pyrazinamine, 5-bromo-3-phenoxy-
• 548793-12-0
• 5-Bromo-3-phenoxy-2-pyrazinamine
• DB-087349
• SCHEMBL1328805
• AKOS016001566
• A870332
• OVCUHGXXMNQADT-UHFFFAOYSA-N
• DTXSID70591733

• MDL： MFCD05723107
• Inchi： 1S/C10H8BrN3O/c11-8-6-13-9(12)10(14-8)15-7-4-2-1-3-5-7/h1-6H,(H2,12,13)
• InChI Key： OVCUHGXXMNQADT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)OC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 264.98507g/mol
• Monoisotopic Mass: 264.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5Bromo-3-phenoxypyrazin-2-amine

5-Bromo-3-Phenoxypyrazin-2-Amine: A Comprehensive Overview

5-Bromo-3-Phenoxypyrazin-2-Amine (CAS No. 548793-12-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound, characterized by its pyrazine ring with bromine and phenoxide substituents, exhibits a unique combination of electronic and structural properties that make it an intriguing subject for both academic and industrial applications.

The pyrazine ring in 5-Bromo-3-Phenoxypyrazin-2-Amine serves as a central scaffold, providing a platform for various functional groups to interact. The bromine atom at position 5 introduces electron-withdrawing effects, while the phenoxide group at position 3 contributes to aromaticity and potential hydrogen bonding capabilities. These features collectively enhance the compound's reactivity and stability, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 5-Bromo-3-Phenoxypyrazin-2-Amine in drug discovery. Researchers have explored its role as a modulator of kinase activity, a critical target in the development of anticancer therapies. The compound's ability to inhibit specific kinases has been linked to its capacity to disrupt cellular signaling pathways associated with tumor growth and metastasis. Furthermore, its structural flexibility allows for modifications that could improve bioavailability and reduce off-target effects.

In the realm of materials science, 5-Bromo-3-Phenoxypyrazin-2-Amine has been investigated for its potential as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a promising candidate for applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis have demonstrated enhanced stability and selectivity when incorporating this compound into their frameworks.

The synthesis of 5-Bromo-3-Phenoxypyrazin-2-Amine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have streamlined its production, reducing costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient construction of the phenoxide moiety, paving the way for large-scale manufacturing.

From an environmental perspective, 5-Bromo-3-Phenoxypyrazin-2-Amine has shown promise in agrochemical applications. Studies have demonstrated its efficacy as a plant growth regulator, capable of enhancing crop resilience against abiotic stresses such as drought and salinity. Its ability to modulate plant hormone signaling pathways suggests potential use in sustainable agriculture practices.

In conclusion, 5-Bromo-3-Phenoxypyrazin-2-Amine (CAS No. 548793-12-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application research, underscore its importance as a valuable tool in modern chemistry. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in both academic research and industrial innovation.